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Compound of Interest

Compound Name: Benzo[b]thiophen-2(3H)-one

Cat. No.: B041337 Get Quote

An In-depth Technical Guide to Benzo[b]thiophen-2(3H)-one

For researchers, scientists, and drug development professionals, Benzo[b]thiophen-2(3H)-
one, also known as thio-oxindole, is a bicyclic heterocyclic compound of significant interest.[1]

It features a benzene ring fused to a thiophene ring with a ketone group at the second position.

This scaffold is a versatile building block in organic synthesis and a privileged structure in

medicinal chemistry.[1]

IUPAC Nomenclature and SMILES String
IUPAC Name: 3H-1-benzothiophen-2-one[2]

SMILES String: O=C1SC2=CC=CC=C2C1

Physicochemical Properties
A summary of the key physicochemical properties of Benzo[b]thiophen-2(3H)-one is

presented below.
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Property Value Source

CAS Number 496-31-1 [1][3]

Molecular Formula C₈H₆OS [1][2][3]

Molecular Weight 150.20 g/mol [1][2]

Alternate Names

2-Oxo-1-thiaindan,

Thianaphthen-2-one, 2-

Mercapto-benzeneacetic Acid

γ-(Thio Lactone)

[3]

XLogP3 1.9 [2]

Synthesis and Reactivity
Benzo[b]thiophen-2(3H)-one serves as a precursor for a variety of more complex molecular

frameworks.[1] Its synthesis can be achieved through multiple routes.

Experimental Protocol: Synthesis of 3-Substituted
Benzo[b]thiophen-2(3H)-ones
A common approach to synthesize derivatives of Benzo[b]thiophen-2(3H)-one involves the

reaction of 2-methylthiophenol with sodium hydride and N,N-diethylcarbamoyl chloride in

tetrahydrofuran (THF). This initially yields N,N-diethylthiocarbamic acid S-o-tolyl ester.

Subsequent treatment of this ester with lithium diisopropylamide (LDA) and various aromatic

aldehydes leads to the formation of 3-substituted (alkylidene-1-yl)-3H-benzo[b]thiophen-2-

ones.[4][5] In these reactions, the Z isomer is typically the major product.[4][5]

Biological and Pharmacological Significance
Derivatives of the Benzo[b]thiophen-2(3H)-one core exhibit a wide range of biological

activities, making them attractive for drug discovery programs. These activities include

antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[1]

Notably, certain derivatives have been identified as potent agents for the central nervous

system (CNS), showing promise as antiseizure and antinociceptive agents.[1] The proposed
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mechanism for some of these effects involves interaction with neuronal voltage-sensitive

sodium channels.[1] Furthermore, some benzo[b]thiophene derivatives can activate the

stimulator of interferon genes (STING) pathway, which leads to an innate immune response

with potential antitumor effects.[1] The structural versatility of this scaffold allows for the

development of compounds with diverse pharmacological profiles, including activities as

antidiabetic, antioxidant, and antitubercular agents.[6]

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis of substituted

Benzo[b]thiophen-2(3H)-one derivatives, as described in the experimental protocol.
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Caption: Generalized synthesis of 3-substituted Benzo[b]thiophen-2(3H)-ones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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